N-(3-chloro-2-methylphenyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-1-(3-fluorophenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C17H14ClFN4O/c1-10-14(18)7-4-8-15(10)20-17(24)16-11(2)23(22-21-16)13-6-3-5-12(19)9-13/h3-9H,1-2H3,(H,20,24)
• InChI Key: GEPMTABBWKUQIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=C(N(N=N2)C3=CC(=CC=C3)F)C
• Molecular Formula: C17H14ClFN4O
• Molecular Weight: 344.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H14ClFN4O and its molecular weight is 344.77. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-2-methylphenyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-2-methylphenyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Several studies have focused on synthesizing related triazole compounds and exploring their crystal structures. For instance, the synthesis and antitumor activities of related triazole derivatives have been extensively studied, showing their potential in cancer research due to their ability to inhibit cancer cell line proliferation (Hao et al., 2017). Furthermore, investigations into the crystal structure and spectroscopic properties of new thiourea derivatives reveal significant anti-pathogenic activities, which suggest the compound's potential utility in developing novel antimicrobial agents (Limban et al., 2011).

Biological Activities

Research on triazole derivatives encompasses a broad spectrum of biological activities. Studies on the antimicrobial and antitumor properties of various triazole compounds suggest potential pharmaceutical applications. For example, certain N-arylpyrazole-containing enaminones have shown inhibition effects comparable to 5-fluorouracil against human breast and liver carcinoma cell lines, indicating their promise as anticancer agents (Riyadh, 2011). Additionally, the antimicrobial activity of thiourea derivatives against strains like Pseudomonas aeruginosa and Staphylococcus aureus further underscores the compound's relevance in addressing biofilm-related infections (Limban et al., 2011).